![molecular formula C17H14N2O2S2 B4558806 3-(4-methoxybenzyl)-5-(4-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B4558806.png)
3-(4-methoxybenzyl)-5-(4-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one
Overview
Description
3-(4-methoxybenzyl)-5-(4-pyridinylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C17H14N2O2S2 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.04967004 g/mol and the complexity rating of the compound is 481. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Reactions and Synthesis
The reactivity of 5-aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides has been explored to afford compounds with potential for further chemical transformations. These reactions provide a route to synthesize a variety of compounds, showcasing the versatility of thiazolidinone derivatives in organic synthesis (Kandeel & Youssef, 2001).
Supramolecular Chemistry
Supramolecular structures of thiazolidin-4-ones demonstrate a broad range of hydrogen-bonding patterns, contributing to our understanding of crystal engineering and molecular self-assembly. The study reveals how these compounds form dimers, chains, and sheets, significantly influenced by their substituents (Delgado et al., 2005).
Antimicrobial Activity
Thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial properties, with certain compounds showing promising activity against bacterial and fungal strains. This suggests potential applications of these compounds in developing new antimicrobial agents (Desai et al., 2022).
Anticancer Activity
The synthesis of Co(II) complexes of thiazolidinone derivatives and their evaluation for anticancer activity provides insights into the potential therapeutic applications of these compounds. Such studies are foundational in the search for new cancer treatments (Vellaiswamy & Ramaswamy, 2017).
Nematicidal Agents
Novel methylene-bis-thiazolidinone derivatives have been synthesized and assessed for their nematicidal efficacy. This research opens up possibilities for using such compounds in agricultural applications to control nematode pests (Srinivas et al., 2008).
Properties
IUPAC Name |
(5Z)-3-[(4-methoxyphenyl)methyl]-5-(pyridin-4-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O2S2/c1-21-14-4-2-13(3-5-14)11-19-16(20)15(23-17(19)22)10-12-6-8-18-9-7-12/h2-10H,11H2,1H3/b15-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQGAFEIEODXTGX-GDNBJRDFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=NC=C3)SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=NC=C3)/SC2=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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